N-[2-(4-fluorophenyl)ethyl]-2-nitrobenzenesulfonamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C14H13FN2O4S/c15-12-7-5-11(6-8-12)9-10-16-22(20,21)14-4-2-1-3-13(14)17(18)19/h1-8,16H,9-10H2
• InChI Key: UDLWBPHFWVIHMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C14H13FN2O4S
• Molecular Weight: 324.33 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-2-nitrobenzenesulfonamide, commonly known as FNBS, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. FNBS is a sulfonamide-based compound that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of FNBS is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cell growth and proliferation. FNBS has been shown to inhibit the activity of histone deacetylase enzymes, which are involved in the regulation of gene expression. It has also been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
FNBS has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the immune response. FNBS has also been shown to have anti-angiogenic effects, which may be beneficial in the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One advantage of FNBS is its ability to selectively inhibit certain enzymes and proteins involved in cell growth and proliferation. This makes it a useful tool for studying the mechanisms of these processes. However, one limitation of FNBS is its potential toxicity, which may limit its use in certain experiments. Additionally, the synthesis of FNBS can be challenging and may require specialized equipment and expertise.

Future Directions

There are several future directions for research on FNBS. One area of research could focus on optimizing the synthesis method of FNBS to improve its yield and purity. Another area of research could focus on further elucidating the mechanism of action of FNBS and identifying its molecular targets. Additionally, research could focus on developing derivatives of FNBS with improved potency and selectivity for specific enzymes and proteins. Finally, research could focus on exploring the potential therapeutic applications of FNBS in other diseases beyond cancer.

Synthesis Methods

FNBS can be synthesized through various methods, including the reaction of 4-fluoroacetophenone with 2-nitrobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with ethylenediamine to form FNBS. Another method involves the reaction of 4-fluoroacetophenone with 2-nitrobenzenesulfonamide in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is then purified using column chromatography.

Scientific Research Applications

FNBS has been studied for its potential applications in scientific research, particularly in the field of cancer research. FNBS has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential as a tool for studying protein-protein interactions and as a potential therapeutic agent for other diseases such as inflammatory bowel disease.